2-[benzyl(4-chlorobenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(4-chlorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C16H18ClNO/c17-16-8-6-15(7-9-16)13-18(10-11-19)12-14-4-2-1-3-5-14/h1-9,19H,10-13H2
• InChI Key: CZZQODMVFFVTMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClNO
• Molecular Weight: 275.77 g/mol

Description

2-[benzyl(4-chlorobenzyl)amino]ethanol, also known as BCAE, is a chemical compound that belongs to the family of benzylamines. It has been extensively studied for its potential applications in the field of medicinal chemistry. BCAE is a chiral molecule that contains both primary and secondary amine functional groups. The compound has a molecular weight of 296.83 g/mol and a melting point of 118-121°C.

Mechanism of Action

The mechanism of action of 2-[benzyl(4-chlorobenzyl)amino]ethanol is not fully understood. However, it is believed to interact with biological targets through hydrogen bonding and hydrophobic interactions. 2-[benzyl(4-chlorobenzyl)amino]ethanol has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
2-[benzyl(4-chlorobenzyl)amino]ethanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase. 2-[benzyl(4-chlorobenzyl)amino]ethanol has also been shown to have antioxidant activity and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[benzyl(4-chlorobenzyl)amino]ethanol in lab experiments is its relatively simple synthesis method. However, the low overall yield of this reaction can be a limitation. Additionally, the potential toxicity of 2-[benzyl(4-chlorobenzyl)amino]ethanol should be considered when working with this compound.

Future Directions

There are several potential future directions for research on 2-[benzyl(4-chlorobenzyl)amino]ethanol. One area of interest is the development of 2-[benzyl(4-chlorobenzyl)amino]ethanol-based drugs for the treatment of cancer and other diseases. Additionally, further studies on the mechanism of action of 2-[benzyl(4-chlorobenzyl)amino]ethanol and its interactions with biological targets could lead to a better understanding of its potential applications in medicinal chemistry. Finally, the development of more efficient synthesis methods for 2-[benzyl(4-chlorobenzyl)amino]ethanol could increase its accessibility for research purposes.
In conclusion, 2-[benzyl(4-chlorobenzyl)amino]ethanol is a chemical compound that has been extensively studied for its potential applications in medicinal chemistry. The synthesis of 2-[benzyl(4-chlorobenzyl)amino]ethanol involves a multi-step process, and the compound has been shown to have a variety of biological activities. While there are some limitations to working with 2-[benzyl(4-chlorobenzyl)amino]ethanol, there are also several potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[benzyl(4-chlorobenzyl)amino]ethanol involves a multi-step process that starts with the reaction of 4-chlorobenzylamine with benzaldehyde in the presence of a reducing agent such as sodium borohydride. This reaction yields the intermediate compound, 2-[benzyl(4-chlorobenzyl)amino]ethanol, which can be further purified through recrystallization. The overall yield of this reaction is typically around 50%.

Scientific Research Applications

2-[benzyl(4-chlorobenzyl)amino]ethanol has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to have a variety of biological activities, including antimicrobial, antiviral, and anticancer properties. 2-[benzyl(4-chlorobenzyl)amino]ethanol has also been investigated for its potential use as a chiral auxiliary in asymmetric synthesis.